Cas no 110615-13-9 (Niobium,trichloro[1,2-di(methoxy-kO)ethane]-)

• Product Name: Niobium,trichloro[1,2-di(methoxy-kO)ethane]-
• CAS No: 110615-13-9
• MF: C₄H₁₀Cl₃NbO₂
• MW: 289.386378765106
• CID: 128881
• PubChem ID: 24859581
• Update Time: 2025-06-13

Niobium,trichloro[1,2-di(methoxy-kO)ethane]- Chemical and Physical Properties

Names and Identifiers

• Niobium,trichloro[1,2-di(methoxy-kO)ethane]-
• 1,2-dimethoxyethane,niobium(3+),trichloride
• Niobium(Iii) Chloride 1,2-Dimethoxyethane Complex
• [(NbCl3(1,2-dimethoxyethane))(n)]
• [NbCl3(dimethoxyethane)]
• ACMC-20mdju
• AG-D-28218
• CTK4A6981
• Ethane, 1,2-dimethoxy-, niobium complex
• NbCl3(1,2-dimethoxyethane)
• niobium chloride dimethoxyethane
• Niobium,trichloro(1,2-dimethoxyethane-O,O')-
• Trichloro(1,2-dimethoxyethane)niobium
• Niobium trichloride 1,2-dimethoxyethane complex
• Niobium(III) chloride?,2-dimethoxyethane complex
• niobium(iii) chloride ethylene glycol dimethyl et
• Niobium(III)chloride12-dimethoxy-ethanecomplexpurum
• niobium(III) chloride-ethylene glycol dimethyl ether
• NIOBIUM(III) CHLORIDE-ETHYLENE GLYCOL DIMETHYL ETHER COMPLEX
• Niobium trichloride 1,2-dimethoxyethane complex, Trichloro(1,2-dimethoxyethane)niobium
• 1,2-dimethoxyethane;niobium(3+);trichloride
• 110615-13-9
• FT-0642710

• MDL： MFCD00013404
• Inchi： 1S/C4H10O2.3ClH.Nb/c1-5-3-4-6-2;;;;/h3-4H2,1-2H3;3*1H;/q;;;;+3/p-3
• InChI Key： SBSZUBUHOUKQMN-UHFFFAOYSA-K
• SMILES： [Nb+3].[Cl-].[Cl-].[Cl-].O(C)CCOC

Computed Properties

• Exact Mass: 287.88101g/mol
• Monoisotopic Mass: 287.88101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 49
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: powder
• Melting Point: 230 °C (dec.) (lit.)
• Boiling Point: 84.5°C at 760 mmHg
• Flash Point: 0°C
• Solubility: Not determined

Niobium,trichloro[1,2-di(methoxy-kO)ethane]- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：34
• Safety Term：Hazard Codes CRisk Statements 34Safety Statements 26-36/37/39-45RIDADR UN 3261 8/PG 2WGK Germany 3F 1-10HazardClass 8PackingGroup III
• Packing Group：III

Additional information on Niobium,trichloro[1,2-di(methoxy-kO)ethane]-

Comprehensive Overview of Niobium,trichloro[1,2-di(methoxy-kO)ethane]- (CAS No. 110615-13-9)

Niobium,trichloro[1,2-di(methoxy-kO)ethane]- (CAS No. 110615-13-9) is a specialized organometallic compound that has garnered significant attention in advanced material science and catalysis. This compound, characterized by its unique niobium core coordinated with trichloro and 1,2-di(methoxy-kO)ethane ligands, exhibits remarkable properties for applications in polymer synthesis, organic transformations, and nanotechnology. Its molecular structure combines the robustness of niobium with the versatility of methoxy-based ligands, making it a valuable tool for researchers exploring novel catalytic pathways.

In recent years, the demand for niobium-based compounds has surged due to their role in sustainable chemistry and green energy solutions. For instance, Niobium,trichloro[1,2-di(methoxy-kO)ethane]- is often discussed in forums focusing on renewable energy catalysts and high-performance materials. Users frequently search for queries like "niobium catalysts for CO2 reduction" or "methoxy ligands in organometallic chemistry," highlighting the compound's relevance to cutting-edge research. Its stability under mild conditions and compatibility with diverse solvents further enhance its appeal for industrial applications.

The synthesis of Niobium,trichloro[1,2-di(methoxy-kO)ethane]- involves precise control of reaction parameters to ensure high purity and yield. Researchers emphasize its low toxicity profile compared to traditional transition metal complexes, aligning with the global shift toward eco-friendly chemical processes. Analytical techniques such as NMR spectroscopy and X-ray crystallography are routinely employed to confirm its structure, while computational studies explore its electronic properties for photocatalytic applications.

Beyond catalysis, this compound is pivotal in the development of advanced coatings and electronic materials. Its ability to form stable thin films makes it a candidate for next-generation semiconductors and flexible electronics, topics frequently trending in tech communities. Searches like "niobium compounds in OLEDs" or "organometallic precursors for CVD" reflect growing interest in its functional versatility. Additionally, its role in bioconjugation chemistry opens avenues for biomedical research, though this area remains underexplored.

From an industrial perspective, Niobium,trichloro[1,2-di(methoxy-kO)ethane]- is valued for its scalability and cost-effectiveness. Manufacturers prioritize compounds that integrate seamlessly into existing chemical vapor deposition (CVD) or atomic layer deposition (ALD) workflows, and this niobium derivative fits the bill. Its compatibility with green solvents like supercritical CO2 further positions it as a sustainable alternative in material fabrication.

In summary, Niobium,trichloro[1,2-di(methoxy-kO)ethane]- (CAS No. 110615-13-9) bridges the gap between fundamental research and industrial innovation. Its multifaceted applications—from catalysis to electronics—underscore its importance in modern chemistry. As the scientific community continues to explore niobium's potential, this compound will likely remain at the forefront of discussions on materials design and sustainable technology.